Cas no 1187318-53-1 (3-Bromo-5-fluoro-2-methyl-benzoic Acid Methyl Ester)

• Product Name: 3-Bromo-5-fluoro-2-methyl-benzoic Acid Methyl Ester
• CAS No: 1187318-53-1
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD19440363
• CID: 3025748
• PubChem ID: 68633230
• Update Time: 2024-11-03

3-Bromo-5-fluoro-2-methyl-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-fluoro-2-methylbenzoate
• 3-BROMO-5-FLUORO-2-METHYL-BENZOIC ACID METHYL ESTER
• SHONDVRWLQICAZ-UHFFFAOYSA-N
• Methyl3-Bromo-5-fluoro-2-methylbenzoate
• SY037505
• AK187252
• CS-0061182
• AKOS017558031
• 1187318-53-1
• EN300-215222
• MFCD19440363
• SCHEMBL3413587
• 3-BROMO-5-FLUORO-2-METHYL-BENZOICACIDMETHYLESTER
• DS-10104
• 3-Bromo-5-fluoro-2-methyl-benzoic Acid Methyl Ester

• MDL： MFCD19440363
• Inchi： 1S/C9H8BrFO2/c1-5-7(9(12)13-2)3-6(11)4-8(5)10/h3-4H,1-2H3
• InChI Key： SHONDVRWLQICAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OC)=C1C)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.506±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 262.9±40.0 ºC (760 Torr),
• Flash Point: 112.8±27.3 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),